Cas no 4048-42-4 (dodecen-3-ol)

• Product Name: dodecen-3-ol
• CAS No: 4048-42-4
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 925821
• PubChem ID: 107213
• Update Time: 2025-04-19

dodecen-3-ol Chemical and Physical Properties

Names and Identifiers

• dodecen-3-ol
• dodec-1-en-3-ol
• NS00049272
• 4048-42-4
• EINECS 223-749-7
• DTXSID30960860
• 1-Dodecen-3-ol
• SCHEMBL811911

• Inchi： 1S/C12H24O/c1-3-5-6-7-8-9-10-11-12(13)4-2/h4,12-13H,2-3,5-11H2,1H3
• InChI Key： NJRDPOCRDOOHLF-UHFFFAOYSA-N
• SMILES： OC(C=C)CCCCCCCCC

Computed Properties

• Exact Mass: 184.18282
• Monoisotopic Mass: 184.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.839
• Boiling Point: 246°C at 760 mmHg
• Flash Point: 97.8°C
• Refractive Index: 1.448
• PSA: 20.23